3-Methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde

• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 3-methoxy-4-[(2-phenyl-1,3-oxazol-4-yl)methoxy]benzaldehyde
• InChI: InChI=1S/C18H15NO4/c1-21-17-9-13(10-20)7-8-16(17)22-11-15-12-23-18(19-15)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3
• InChI Key: HZCGDHLSEXJCFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC2=COC(=N2)C3=CC=CC=C3

Description

3-Methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloromethyl-2-phenyloxazole (10.0 g), vaniline (7.9 g), potassium carbonate (8.6 g) and N,N-dimethylformamide (DMF) (90 ml) was stirred for 2 hours at 100° C. The reaction mixture was poured into ice-water. Resulting crystalline precipitate was collected by filtration, which was dissolved in chloroform (400 ml). The chloroform layer was washed with water, dried (MgSO4) and concentrated. Residual crystalline product was collected by filtration to yield 3-methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde (15.4 g, 97%), which was recrystallized from ethyl acetate-hexane to give colorless prisms, m.p.119-120° C.